Cas no 61313-84-6 (Benzene, 1-methoxy-4-[(4-octylphenyl)ethynyl]-)

• Product Name: Benzene, 1-methoxy-4-[(4-octylphenyl)ethynyl]-
• CAS No: 61313-84-6
• MF: C₂₃H₂₈O
• MW: 320.467826843262
• CID: 484553
• PubChem ID: 71397037
• Update Time: 2025-04-19

Benzene, 1-methoxy-4-[(4-octylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-[(4-octylphenyl)ethynyl]-
• 1-methoxy-4-[2-(4-octylphenyl)ethynyl]benzene
• DTXSID50818556
• 61313-84-6
• 1-Methoxy-4-[(4-octylphenyl)ethynyl]benzene

• Inchi： 1S/C23H28O/c1-3-4-5-6-7-8-9-20-10-12-21(13-11-20)14-15-22-16-18-23(24-2)19-17-22/h10-13,16-19H,3-9H2,1-2H3
• InChI Key： AQKZKPYPBASWIF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C#CC1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 320.21414
• Monoisotopic Mass: 320.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23